Cas no 1185314-24-2 (4-(iso-Propyl-d7)bromobenzene)

• Product Name: 4-(iso-Propyl-d7)bromobenzene
• CAS No: 1185314-24-2
• MF: C₉H₁₁Br
• MW: 199.087641954422
• CID: 5143367
• PubChem ID: 45785179
• Update Time: 2025-05-24

4-(iso-Propyl-d7)bromobenzene Chemical and Physical Properties

Names and Identifiers

• 4-(iso-Propyl-d7)bromobenzene
• F92368
• AKOS015943478
• 1185314-24-2

• Inchi： 1S/C9H11Br/c1-7(2)8-3-5-9(10)6-4-8/h3-7H,1-2H3
• InChI Key： MOZHUOIQYVYEPN-UHFFFAOYSA-N
• SMILES： C([H])(C1C=CC(Br)=CC=1)(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 205.04835g/mol
• Monoisotopic Mass: 205.04835g/mol
• Isotope Atom Count: 7
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 90.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes

Additional information on 4-(iso-Propyl-d7)bromobenzene

4-(iso-Propyl-d7)bromobenzene: A Comprehensive Overview

4-(iso-Propyl-d7)bromobenzene (CAS No. 1185314-24-2) is a highly specialized organic compound that has garnered significant attention in the fields of chemistry, pharmacology, and materials science. This compound is notable for its unique structure, which combines a bromine atom with an isopropyl group that has been deuterated at the seventh position. The deuterium labeling in this compound is particularly significant, as it allows for advanced studies in nuclear magnetic resonance (NMR) spectroscopy and other analytical techniques.

The synthesis of 4-(iso-Propyl-d7)bromobenzene involves a multi-step process that typically begins with the bromination of an aromatic ring. The subsequent introduction of the isopropyl group requires precise control over reaction conditions to ensure the desired regioselectivity. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact. These improvements have made 4-(iso-Propyl-d7)bromobenzene more accessible for research and industrial applications.

One of the most promising applications of 4-(iso-Propyl-d7)bromobenzene lies in its use as an intermediate in drug discovery. The compound's unique electronic properties make it an ideal candidate for modifying bioactive molecules, enhancing their pharmacokinetic profiles. For instance, researchers have utilized this compound to develop novel anti-cancer agents with improved solubility and bioavailability. Recent studies published in *Nature Communications* highlight its potential in targeting specific oncogenic pathways, offering a new avenue for personalized medicine.

In addition to its role in pharmaceuticals, 4-(iso-Propyl-d7)bromobenzene has found applications in materials science, particularly in the development of advanced polymers and coatings. Its ability to undergo controlled polymerization under specific conditions has led to the creation of high-performance materials with tailored mechanical properties. A study conducted at the Massachusetts Institute of Technology (MIT) demonstrated that incorporating this compound into polymer matrices significantly enhances their thermal stability and resistance to UV degradation.

The deuterium labeling in 4-(iso-Propyl-d7)bromobenzene also plays a critical role in neutron scattering experiments, providing insights into molecular dynamics at the atomic level. This has been instrumental in advancing our understanding of complex molecular interactions in biological systems. For example, researchers at the European Molecular Biology Laboratory (EMBL) have used this compound to study protein-ligand binding kinetics, contributing to breakthroughs in structural biology.

From an environmental perspective, the production and handling of 4-(iso-Propyl-d7)bromobenzene must adhere to stringent safety protocols. While it is not classified as a hazardous material under current regulations, proper storage and disposal practices are essential to minimize any potential risks. The compound's stability under normal conditions makes it suitable for long-term storage, provided it is kept away from direct sunlight and moisture.

Looking ahead, the demand for 4-(iso-Propyl-d7)bromobenzene is expected to grow as its applications continue to expand across diverse industries. Ongoing research focuses on optimizing its synthesis pathways further and exploring new areas of application, such as sensors and electronic devices. Collaborative efforts between academia and industry are likely to drive innovation in this field, ensuring that 4-(iso-Propyl-d7)bromobenzene remains at the forefront of chemical research.